Cas no 52516-20-8 (2-(3-chlorophenyl)-N-methyl-ethanamine)

• Product Name: 2-(3-chlorophenyl)-N-methyl-ethanamine
• CAS No: 52516-20-8
• MF: C₉H₁₂ClN
• MW: 169.651281356812
• MDL: MFCD06738721
• CID: 858796
• PubChem ID: 10583272
• Update Time: 2025-10-29

2-(3-chlorophenyl)-N-methyl-ethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorophenyl)-N-methylethanamine
• N-Methyl-3-chlorophenethylamine
• 3-chloro-N-methylBenzeneethanamine
• N-[2-(3-Chlorophenyl)ethyl]-N-methylamine
• 2-(3-chlorophenyl)-N-methyl-ethanamine

• MDL： MFCD06738721
• Inchi： 1S/C9H12ClN/c1-11-6-5-8-3-2-4-9(10)7-8/h2-4,7,11H,5-6H2,1H3
• InChI Key： ZAIUACXHBBABJZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCNC

Computed Properties

• Exact Mass: 169.06600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Flash Point: 97.114℃
• PSA: 12.03000
• LogP: 2.49280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on 2-(3-chlorophenyl)-N-methyl-ethanamine

Introduction to 2-(3-chlorophenyl)-N-methyl-ethanamine (CAS No. 52516-20-8)

2-(3-chlorophenyl)-N-methyl-ethanamine, identified by its CAS number 52516-20-8, is a significant compound in the realm of pharmaceutical chemistry. This organic molecule, featuring a 3-chlorophenyl group and an N-methyl substituent, has garnered attention due to its structural and functional properties. Its molecular structure, characterized by a benzene ring substituted with a chlorine atom at the third position and an ethanamine backbone with a methyl group at the nitrogen, makes it a versatile intermediate in synthetic chemistry.

The compound’s relevance is further underscored by its applications in the development of various pharmacological agents. Researchers have been exploring its potential in creating novel therapeutic molecules that target specific biological pathways. The presence of the 3-chlorophenyl moiety is particularly noteworthy, as it is known to influence the electronic and steric properties of the molecule, which are crucial for its interaction with biological targets.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules that exhibit both efficacy and selectivity. 2-(3-chlorophenyl)-N-methyl-ethanamine fits into this category, as its structural features allow for fine-tuning of pharmacokinetic and pharmacodynamic properties. This has led to several studies investigating its role as a building block in drug design. For instance, modifications to the nitrogen substituent can alter the compound’s basicity, which is a key factor in determining its binding affinity to biological receptors.

The compound’s utility extends beyond mere intermediates in drug synthesis. It has been studied for its potential role in modulating neurotransmitter systems, particularly due to its structural similarity to known psychoactive substances. However, it is important to note that such studies are purely academic and do not imply any endorsement or recommendation for use in clinical settings. The focus remains on understanding the fundamental interactions between this compound and biological targets, which could pave the way for new therapeutic strategies.

One of the most intriguing aspects of 2-(3-chlorophenyl)-N-methyl-ethanamine is its potential as a scaffold for drug discovery. The combination of the 3-chlorophenyl group and the N-methyl-ethanamine moiety provides a unique platform for chemical modification. This allows researchers to explore various derivatives that could exhibit enhanced pharmacological activity or improved safety profiles. Such derivatives could be particularly valuable in addressing unmet medical needs where existing treatments are limited or ineffective.

The synthesis of 2-(3-chlorophenyl)-N-methyl-ethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective modifications of the benzene ring. These methods not only enhance the efficiency of synthesis but also allow for greater control over the final product’s characteristics.

In conclusion, 2-(3-chlorophenyl)-N-methyl-ethanamine (CAS No. 52516-20-8) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for developing new therapeutic agents. As research continues to uncover more about its properties and applications, it is likely that this compound will play an increasingly important role in drug discovery and development.